molecular formula C22H17ClN2O5S B2398838 (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione CAS No. 373372-41-9

(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione

Cat. No.: B2398838
CAS No.: 373372-41-9
M. Wt: 456.9
InChI Key: FNAJBFCLOFPYDC-UHFFFAOYSA-N
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Description

(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C22H17ClN2O5S and its molecular weight is 456.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Chemotherapeutic Applications

Some novel azaimidoxy compounds, including derivatives similar to the queried compound, have been synthesized and evaluated for their antimicrobial activities to assess their potential as chemotherapeutic agents. The structure of these compounds was established through various spectroscopic methods, and their antimicrobial screenings suggest potential for medical application, underscoring the importance of such compounds in developing new treatments (Shilpi Jain, D. P. Nagda, G. L. Talesara, 2006).

Inhibitory Effects on Biological Processes

Compounds structurally related to the queried molecule have been identified as inhibitors of glycolate oxidase, a key enzyme in plant metabolism. These inhibitors have shown to impact photosynthetic CO2 fixation and photophosphorylation, indicating the potential for these compounds to influence biological processes at the cellular level (G. Baumann, Ch. Przybilski, 1990).

Electropolymerization and Photoluminescent Properties

Research into π-conjugated polymers containing derivatives of the queried compound has revealed their potential in electronic applications. These studies have focused on the synthesis of polymers with enhanced photoluminescent properties and electrical conductivity, suggesting uses in organic electronics and solar cell technologies (T. Beyerlein, B. Tieke, 2000).

Biological Activity and Drug Development

A series of cyclic imides related to the queried compound has been synthesized and evaluated for their potential to reverse electroconvulsive shock-induced amnesia in mice. This research highlights the therapeutic potential of these compounds in treating cognitive disorders and improving memory (D. Butler, J. D. Leonard, B. Caprathe, et al., 1987).

Properties

IUPAC Name

(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H17ClN2O5S/c1-29-15-8-5-13(11-16(15)30-2)18-17(19(26)12-3-6-14(23)7-4-12)20(27)21(28)25(18)22-24-9-10-31-22/h3-11,18,26H,1-2H3/b19-17+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOICQPVJZCHOAB-HTXNQAPBSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2C4=NC=CS4)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C(=O)N2C4=NC=CS4)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17ClN2O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

456.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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